![molecular formula C23H20N2O4 B258395 3-Amino-1-(3,4,5-trimethoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile](/img/structure/B258395.png)
3-Amino-1-(3,4,5-trimethoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile
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Overview
Description
3-Amino-1-(3,4,5-trimethoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile, also known as ATBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ATBC is a member of the benzo[f]chromene family, which is known for its diverse biological activities.
Scientific Research Applications
3-Amino-1-(3,4,5-trimethoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. One of the most promising applications of this compound is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to exhibit high selectivity and sensitivity towards copper ions, making it a potential candidate for the detection of copper ions in biological and environmental samples.
Mechanism of Action
The mechanism of action of 3-Amino-1-(3,4,5-trimethoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. In vivo studies have shown that this compound can improve cognitive function, reduce oxidative stress, and protect against neurodegeneration.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-Amino-1-(3,4,5-trimethoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile is its high selectivity and sensitivity towards copper ions, which makes it a potential candidate for the detection of copper ions in biological and environmental samples. However, one of the limitations of this compound is its relatively low stability, which can limit its use in certain applications.
Future Directions
For the research and development of 3-Amino-1-(3,4,5-trimethoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile include the development of this compound-based fluorescent probes for the detection of other metal ions and the optimization of the synthesis method to improve the yield and stability of this compound.
Synthesis Methods
3-Amino-1-(3,4,5-trimethoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile can be synthesized using a multi-step process, which involves the reaction of 3,4,5-trimethoxybenzaldehyde with malononitrile in the presence of ammonium acetate and acetic anhydride. The resulting product is then subjected to a cyclization reaction using 2-amino-4,5-dimethoxybenzene in the presence of a Lewis acid catalyst. The final product is obtained by the reduction of the nitrile group using lithium aluminum hydride.
properties
Molecular Formula |
C23H20N2O4 |
---|---|
Molecular Weight |
388.4 g/mol |
IUPAC Name |
3-amino-1-(3,4,5-trimethoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile |
InChI |
InChI=1S/C23H20N2O4/c1-26-18-10-14(11-19(27-2)22(18)28-3)20-16(12-24)23(25)29-17-9-8-13-6-4-5-7-15(13)21(17)20/h4-11,20H,25H2,1-3H3 |
InChI Key |
PDKVWSUNRQULDX-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C2C(=C(OC3=C2C4=CC=CC=C4C=C3)N)C#N |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2C(=C(OC3=C2C4=CC=CC=C4C=C3)N)C#N |
Origin of Product |
United States |
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